Cas no 1804726-54-2 (2-Cyano-6-(difluoromethyl)-4-iodopyridine-3-carboxylic acid)

• Product Name: 2-Cyano-6-(difluoromethyl)-4-iodopyridine-3-carboxylic acid
• CAS No: 1804726-54-2
• MF: C₈H₃F₂IN₂O₂
• MW: 324.022900819778
• CID: 4875083
• Update Time: 2025-10-22

2-Cyano-6-(difluoromethyl)-4-iodopyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-6-(difluoromethyl)-4-iodopyridine-3-carboxylic acid

• Inchi： 1S/C8H3F2IN2O2/c9-7(10)4-1-3(11)6(8(14)15)5(2-12)13-4/h1,7H,(H,14,15)
• InChI Key： QBCWPEQEVUKRSE-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)F)=NC(C#N)=C1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 304
• XLogP3: 1.7
• Topological Polar Surface Area: 74

Additional information on 2-Cyano-6-(difluoromethyl)-4-iodopyridine-3-carboxylic acid

2-Cyano-6-(difluoromethyl)-4-iodopyridine-3-carboxylic Acid (CAS No. 1804726-54-2): A Comprehensive Overview

2-Cyano-6-(difluoromethyl)-4-iodopyridine-3-carboxylic acid is a highly specialized organic compound with the CAS registry number 1804726-54-2. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a pyridine ring substituted with a cyano group at position 2, a difluoromethyl group at position 6, and an iodine atom at position 4, along with a carboxylic acid group at position 3. These substituents collectively influence the compound's electronic properties, reactivity, and biological activity.

The synthesis of 2-Cyano-6-(difluoromethyl)-4-iodopyridine-3-carboxylic acid involves a series of carefully designed multi-step reactions. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex molecules with high purity and yield. For instance, researchers have employed methodologies such as Suzuki-Miyaura coupling reactions, nucleophilic aromatic substitution, and fluorination techniques to assemble the desired structure. These methods not only ensure the precision of the molecule but also pave the way for further functionalization and optimization.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. The presence of multiple functional groups provides ample opportunities for further modification, enabling the exploration of diverse pharmacophores. For example, the carboxylic acid group can be converted into esters or amides to enhance bioavailability, while the cyano and difluoromethyl groups can serve as electron-withdrawing moieties to modulate the compound's activity against specific biological targets.

Recent studies have highlighted the role of pyridine derivatives in targeting various disease states, including cancer, inflammation, and infectious diseases. The iodine atom in this compound adds an additional layer of complexity by introducing halogen bonding interactions, which can be exploited for binding to protein targets with high affinity. For instance, researchers have demonstrated that iodinated pyridines can act as inhibitors of kinase enzymes, which are critical regulators of cellular signaling pathways.

In addition to its therapeutic potential, 2-Cyano-6-(difluoromethyl)-4-iodopyridine-3-carboxylic acid has shown promise in agrochemical applications. Its ability to interact with key enzymes involved in plant metabolism makes it a candidate for developing new herbicides or fungicides. Furthermore, the fluorinated substituent enhances the compound's stability under environmental conditions, making it suitable for use in agricultural settings.

The development of novel synthetic routes for this compound has been a focal point of recent research efforts. For example, chemists have explored the use of microwave-assisted synthesis to accelerate reaction times and improve yields. Such innovations not only streamline the production process but also reduce costs and environmental impact.

Looking ahead, 2-Cyano-6-(difluoromethyl)-4-iodopyridine-3-carboxylic acid represents a valuable platform for further exploration in both academic and industrial settings. Its versatile structure and unique properties make it an attractive candidate for addressing unmet needs in drug discovery and agrochemical development.